Cas no 502-99-8 (1,3,7-Octatriene,3,7-dimethyl-)

• Product Name: 1,3,7-Octatriene,3,7-dimethyl-
• CAS No: 502-99-8
• MF: C₁₀H₁₆
• MW: 136.234043121338
• CID: 370476
• PubChem ID: 5320249
• Update Time: 2025-04-19

1,3,7-Octatriene,3,7-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1,3,7-Octatriene,3,7-dimethyl-
• (3E)-3,7-dimethylocta-1,3,7-triene
• 3,7-dimethylocta-1,3,7-triene
• 3,7-OCTATRIENE, 3,7-DIMETHYL-1
• (3E)-3,7-Dimethyl-1,3,7-octatriene
• 1,3,7-Octatrienene,3,7-dimethyl-
• 2,6-Dimethyl-1,5,7-octatriene
• 3,7-Dimethyl-1,3,7-octatriene
• alpha-Ocimene
• Ocimene
• α-Ocimene
• 3,7-Dimethyl-1,3,7-octatriene #
• ESJ648Z6YA
• (3E)-alpha-ocimene
• LMPR0102010023
• OCIMENE TRANS-.ALPHA.-FORM
• .ALPHA.-OCIMENE, (3E)-
• XJPBRODHZKDRCB-CSKARUKUSA-N
• Q26776996
• .ALPHA.-OCIMENE, (E)-
• trans-alpha-Ocimene
• UNII-8DBO41SLJL
• DTXSID001042902
• OCIMENE, TRANS-.ALPHA.-
• 1,3,7-Octatriene, 3,7-dimethyl-, (3E)-
• 6874-10-8
• alpha-Ocimene, (3E)-
• (E)-alpha-ocimene
• .ALPHA.-TRANS-OCIMENE
• Ocimene trans-alpha-form
• 8DBO41SLJL
• NS00093938
• Ocimene trans-alpha-form [MI]
• EINECS 207-957-5
• 3,7-dimethyl-1,3E,7-octatriene
• 502-99-8
• TRANS-.ALPHA.-OCIMENE
• UNII-ESJ648Z6YA
• alpha-Ocimene, (E)-
• OCIMENE TRANS-.ALPHA.-FORM [MI]
• 1,3,7-Octatriene, 3,7-dimethyl-
• alpha-trans-Ocimene
• alpha-cis-ocimene
• e-alpha-ocimene
• DTXSID9052135
• NS00020825

• Inchi： 1S/C10H16/c1-5-10(4)8-6-7-9(2)3/h5,8H,1-2,6-7H2,3-4H3/b10-8+
• InChI Key： XJPBRODHZKDRCB-CSKARUKUSA-N
• SMILES： C(C(=C)C)C/C=C(/C=C)\C

Computed Properties

• Exact Mass: 136.12528
• Monoisotopic Mass: 136.125
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2
• XLogP3: 4.3

Experimental Properties

• Color/Form: NA
• Density: 0.8000
• Melting Point: -27.17°C (estimate)
• Boiling Point: 180.55°C (estimate)
• Flash Point: Not available
• Refractive Index: 1.4862
• PSA: 0
• LogP: 3.47500

1,3,7-Octatriene,3,7-dimethyl- Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃